Cas no 22911-22-4 (1-Methyl-4-(trimethoxymethyl)benzene)

• Product Name: 1-Methyl-4-(trimethoxymethyl)benzene
• CAS No: 22911-22-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1092962
• PubChem ID: 12287594
• Update Time: 2025-05-27

1-Methyl-4-(trimethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(trimethoxymethyl)benzene
• AKOS011075198
• 22911-22-4
• DTXSID30484617
• Benzene, 1-methyl-4-(trimethoxymethyl)-
• SCHEMBL6668963

• Inchi： 1S/C11H16O3/c1-9-5-7-10(8-6-9)11(12-2,13-3)14-4/h5-8H,1-4H3
• InChI Key： IYCDWTPGVXXDJA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C)=CC=1)(OC)OC

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Methyl-4-(trimethoxymethyl)benzene

1-Methyl-4-(trimethoxymethyl)benzene: A Comprehensive Overview

1-Methyl-4-(trimethoxymethyl)benzene, also known by its CAS number CAS No. 22911-22-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in advanced materials science and pharmaceutical research. The molecule consists of a benzene ring substituted with a methyl group at position 1 and a trimethoxymethyl group at position 4, making it a valuable precursor in the synthesis of complex organic molecules.

The synthesis of 1-Methyl-4-(trimethoxymethyl)benzene involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. This has made it an attractive candidate for large-scale manufacturing in industries such as agrochemicals and specialty chemicals.

In terms of physical properties, 1-Methyl-4-(trimethoxymethyl)benzene exhibits a melting point of approximately -50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and diethyl ether makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research highlighting its resistance to degradation under mild reaction conditions.

The application of 1-Methyl-4-(trimethoxymethyl)benzene extends beyond traditional chemical synthesis. In the pharmaceutical industry, it serves as an intermediate in the production of bioactive compounds, including antiviral agents and anticancer drugs. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its role in the development of novel inhibitors targeting specific enzymes involved in disease progression.

In the realm of materials science, 1-Methyl-4-(trimethoxymethyl)benzene has been utilized as a building block for the synthesis of advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it ideal for constructing high-performance materials with tailored properties. Recent breakthroughs include its use in creating stimuli-responsive polymers that exhibit shape-memory behavior under external stimuli such as temperature or light.

The environmental impact of CAS No. 22911-22-4 has also been a focus of recent research. Studies have shown that while the compound itself is not inherently hazardous, its production processes can contribute to greenhouse gas emissions if not optimized. Efforts are underway to develop greener synthesis routes that minimize energy consumption and waste generation.

In conclusion, 1-Methyl-4-(trimethoxymethyl)benzene, identified by its CAS number CAS No. 22911-22-4, stands as a pivotal compound in modern chemistry. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance across various industries. As research progresses, new opportunities for leveraging this compound's unique properties are expected to emerge, further solidifying its position in the chemical landscape.